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Compound of Interest

Compound Name: Ethyl 1-naphthoate

Cat. No.: B1329573 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides immediate, essential safety protocols and

logistical plans for the use of Ethyl 1-naphthoate (CAS: 3007-97-4), a compound recognized

for its utility in chemical synthesis. Due to its hazardous properties, strict adherence to the

following guidelines is necessary to ensure personnel safety and operational integrity.

Hazard Identification and Classification

Ethyl 1-naphthoate is classified under the Globally Harmonized System (GHS) with the

following primary hazards.[1][2][3]

Hazard Statement GHS Classification

H315: Causes skin irritation Skin corrosion/irritation (Category 2)

H319: Causes serious eye irritation Serious eye damage/eye irritation (Category 2)

H335: May cause respiratory irritation
Specific target organ toxicity — single exposure

(Category 3), Respiratory tract irritation

Physical and Chemical Properties

A summary of the key physical and chemical properties of Ethyl 1-naphthoate is provided

below for quick reference.
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Property Value

Molecular Formula C₁₃H₁₂O₂[1]

Molar Mass 200.23 g/mol [1][4]

Boiling Point 308-310 °C[4]

Density 1.11 g/cm³[4]

Appearance Colorless to light yellow liquid

CAS Number 3007-97-4[1][4]

Personal Protective Equipment (PPE)
The selection and proper use of Personal Protective Equipment are the first line of defense

against chemical exposure. The following PPE is mandatory when handling Ethyl 1-
naphthoate.

Protection Type Specifications

Eye Protection
Chemical safety goggles or a face shield worn

over safety glasses.

Hand Protection

Chemically resistant gloves are required. While

specific breakthrough times for Ethyl 1-

naphthoate are not readily available, nitrile or

neoprene gloves are generally recommended

for handling aromatic esters. Always inspect

gloves for integrity before use and replace them

immediately if they become contaminated.

Body Protection
A flame-resistant lab coat, fully buttoned, is

required.

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a certified chemical fume

hood, to minimize the inhalation of vapors.
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Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Ethyl 1-naphthoate is crucial for minimizing risks. The

following workflow outlines the key steps from preparation to post-handling.
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Preparation

Handling in Fume Hood

Don PPE

Transfer and Use

Controlled addition

Decontamination

Post-reaction

Waste Disposal

Segregate waste

Final Cleanup

Secure waste containers
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Safe Handling

Emergency Response

Proper Disposal

Appropriate PPE Use of Fume Hood

First Aid Measures Spill Kit Availability

Waste Segregation EHS Coordination

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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